(3-Triphenylmethylaminomethyl)pyridine

• CAS No.: 918311-87-2
• Product Name: (3-Triphenylmethylaminomethyl)pyridine
• Molecular Formula: C25H22N2
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 1,1,1-triphenyl-N-(pyridin-3-ylmethyl)methanamine
• Standard InChI: InChI=1S/C25H22N2/c1-4-12-22(13-5-1)25(23-14-6-2-7-15-23,24-16-8-3-9-17-24)27-20-21-11-10-18-26-19-21/h1-19,27H,20H2
• Standard InChIKey: PQFNWDHABGBCHB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCC4=CN=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCC4=CN=CC=C4
• Appearance: Solid powder
• Description: UCL2077 is a selective slow-afterhyperpolarization (sAHP) channel blocker. UCL2077 suppresses the sAHP present in hippocampal neurons in culture and in the slice preparation. UCL2077 is selective and has minimal effects on Ca(2+) channels, action potentials, input resistance and the medium afterhyperpolarization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(triphenylmethylaminomethyl)pyridine; UCL 2077; UCL-2077; UCL2077
• Reference: 1: Shah MM, Javadzadeh-Tabatabaie M, Benton DC, Ganellin CR, Haylett DG. Enhancement of hippocampal pyramidal cell excitability by the novel selective slow-afterhyperpolarization channel blocker 3-(triphenylmethylaminomethyl)pyridine (UCL2077). Mol Pharmacol. 2006 Nov;70(5):1494-502. Epub 2006 Jul 28. PubMed PMID: 16877678; PubMed Central PMCID: PMC2346772.; 2: Soh H, Tzingounis AV. The specific slow afterhyperpolarization inhibitor UCL2077 is a subtype-selective blocker of the epilepsy associated KCNQ channels. Mol Pharmacol. 2010 Dec;78(6):1088-95. doi: 10.1124/mol.110.066100. Epub 2010 Sep 15. PubMed PMID: 20843955; PubMed Central PMCID: PMC2993466.; 3: Zaitsev AV, Anwyl R. Inhibition of the slow afterhyperpolarization restores the classical spike timing-dependent plasticity rule obeyed in layer 2/3 pyramidal cells of the prefrontal cortex. J Neurophysiol. 2012 Jan;107(1):205-15. doi: 10.1152/jn.00452.2011. Epub 2011 Oct 5. PubMed PMID: 21975445.; 4: Ishibashi M, Gumenchuk I, Miyazaki K, Inoue T, Ross WN, Leonard CS. Hypocretin/Orexin Peptides Alter Spike Encoding by Serotonergic Dorsal Raphe Neurons through Two Distinct Mechanisms That Increase the Late Afterhyperpolarization. J Neurosci. 2016 Sep 28;36(39):10097-115. doi: 10.1523/JNEUROSCI.0635-16.2016. Epub 2016 Sep 28. PubMed PMID: 27683906; PubMed Central PMCID: PMC5039256.; 5: Lee K, Duan W, Sneyd J, Herbison AE. Two slow calcium-activated afterhyperpolarization currents control burst firing dynamics in gonadotropin-releasing hormone neurons. J Neurosci. 2010 May 5;30(18):6214-24. doi: 10.1523/JNEUROSCI.6156-09.2010. PubMed PMID: 20445047.; 6: Zhang L, Kolaj M, Renaud LP. Ca2+-dependent and Na+-dependent K+ conductances contribute to a slow AHP in thalamic paraventricular nucleus neurons: a novel target for orexin receptors. J Neurophysiol. 2010 Oct;104(4):2052-62. doi: 10.1152/jn.00320.2010. Epub 2010 Aug 18. PubMed PMID: 20719929.; 7: Zhang L, Renaud LP, Kolaj M. Properties of a T-type Ca2+channel-activated slow afterhyperpolarization in thalamic paraventricular nucleus and other thalamic midline neurons. J Neurophysiol. 2009 Jun;101(6):2741-50. doi: 10.1152/jn.91183.2008. Epub 2009 Mar 25. PubMed PMID: 19321637.
• PubChem Compound: 24868317
• Last Modified: Nov 11 2021